4-(3-Fluorophenyl)-2-methylbutanoic acid
Overview
Description
4-(3-Fluorophenyl)-2-methylbutanoic acid is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Amino Acids and Their Derivatives
The compound has been involved in the stereoselective synthesis of γ-fluorinated α-amino acids, showcasing its relevance in creating building blocks for peptides and proteins with potential biological activities. This synthesis utilizes diastereoselective alkylation, a method that can produce amino acids like (+)-(S)-2-Amino-4-fluorobutanoic acid with high enantiomeric excess, indicating its utility in the development of pharmaceuticals and research chemicals (Laue, Kröger, Wegelius, & Haufe, 2000).
Liquid Crystal Technology
The modification of liquid crystals through the introduction of 4-(3-Fluorophenyl)-2-methylbutanoic acid derivatives has shown significant effects on thermal and electro-optical properties. These compounds have contributed to the development of materials with negative dielectric anisotropy, crucial for advanced display technologies. Their ability to influence the phase stability and electro-optical characteristics of nematic and smectic liquid crystals highlights their importance in creating more efficient and responsive liquid crystal displays (Jankowiak, Januszko, Ringstrand, & Kaszyński, 2008).
Development of Imaging Agents
This compound derivatives have been synthesized and evaluated as potential PET imaging agents for tumor detection. Their biodistribution studies in mouse models bearing tumors reveal that these compounds, particularly fluorinated derivatives, possess favorable properties for PET imaging. The superior tumor/blood and tumor/brain ratios demonstrated by these compounds suggest their potential in enhancing the accuracy and efficiency of tumor imaging, offering a promising approach to non-invasive cancer diagnosis (Qiao, He, Zhang, Li, Liu, Xu, Wang, Qi, & Peng, 2009).
Fluorescent Probes for Biological Imaging
Derivatives have been used to develop ratiometric fluorescent pH probes for intracellular imaging, particularly for detecting strong-acidity pH levels in living cells. These probes, characterized by their large Stokes shift and high selectivity, enable precise and dynamic monitoring of pH changes within cellular environments. Such probes are invaluable tools in biological research, aiding in the study of cellular processes and the development of novel diagnostic methods (Nan, Niu, Fan, Lu, Shuang, Li, & Dong, 2015).
Properties
IUPAC Name |
4-(3-fluorophenyl)-2-methylbutanoic acid | |
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InChI |
InChI=1S/C11H13FO2/c1-8(11(13)14)5-6-9-3-2-4-10(12)7-9/h2-4,7-8H,5-6H2,1H3,(H,13,14) | |
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InChI Key |
ILSDTZATDNBILC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(CCC1=CC(=CC=C1)F)C(=O)O | |
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Molecular Formula |
C11H13FO2 | |
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DSSTOX Substance ID |
DTXSID601276765 | |
Record name | Benzenebutanoic acid, 3-fluoro-α-methyl- | |
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Molecular Weight |
196.22 g/mol | |
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CAS No. |
1354950-70-1 | |
Record name | Benzenebutanoic acid, 3-fluoro-α-methyl- | |
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Record name | Benzenebutanoic acid, 3-fluoro-α-methyl- | |
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